5-bromo-2-methoxy-N-[4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide

• IUPAC Name: 5-bromo-2-methoxy-N-[4-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide
• InChI: InChI=1S/C18H14BrN5O2S/c1-10-21-22-18-24(10)23-17(27-18)11-3-6-13(7-4-11)20-16(25)14-9-12(19)5-8-15(14)26-2/h3-9H,1-2H3,(H,20,25)
• InChI Key: BBEYNSJARJNSNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(S2)C3=CC=C(C=C3)NC(=O)C4=C(C=CC(=C4)Br)OC
• Molecular Formula: C18H14BrN5O2S
• Molecular Weight: 444.3 g/mol

Description

The compound “5-bromo-2-methoxy-N-[4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide” is a complex organic molecule. It contains several functional groups and rings, including a bromo group, a methoxy group, a triazolo ring, a thiadiazol ring, and a benzamide group.

Synthesis Analysis

The synthesis of such a compound could involve several steps, including the formation of the triazolo and thiadiazol rings, the introduction of the bromo and methoxy groups, and the attachment of the benzamide group. A study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the triazolo and thiadiazol rings, which are nitrogen- and sulfur-containing heterocycles. The bromo and methoxy groups would be attached to the benzene ring, and the benzamide group would be connected to the triazolo ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. The bromo group could undergo substitution reactions, while the amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the bromo group could increase its molecular weight and polarity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s designed to be a drug, it could interact with biological targets such as enzymes or receptors. The presence of the triazolo and thiadiazol rings could play a crucial role in its biological activity.

Safety and Hazards

As with any chemical compound, handling “5-bromo-2-methoxy-N-[4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide” would require appropriate safety measures. It’s important to refer to its Material Safety Data Sheet (MSDS) for detailed information.

Future Directions

The future research directions for this compound could involve exploring its potential applications, such as its use in drug design. The triazolo and thiadiazol rings are common features in many bioactive compounds, suggesting that this compound could have interesting biological properties.